Cas no 1002600-98-7 (Piperazine, 1-[2-(3-bromophenoxy)ethyl]-)

• Product Name: Piperazine, 1-[2-(3-bromophenoxy)ethyl]-
• CAS No: 1002600-98-7
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 5165802
• Update Time: 2026-03-04

Piperazine, 1-[2-(3-bromophenoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-(3-bromophenoxy)ethyl]-

• Inchi： 1S/C12H17BrN2O/c13-11-2-1-3-12(10-11)16-9-8-15-6-4-14-5-7-15/h1-3,10,14H,4-9H2
• InChI Key： FBZVPBWIPKFXRJ-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC(Br)=C2)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Piperazine, 1-[2-(3-bromophenoxy)ethyl]-

Piperazine, 1-[2-(3-bromophenoxy)ethyl]- (CAS No. 1002600-98-7): A Comprehensive Overview in Modern Chemical Research

Piperazine, 1-[2-(3-bromophenoxy)ethyl]-, identified by its unique Chemical Abstracts Service (CAS) number 1002600-98-7, represents a compound of significant interest in the realm of pharmaceutical and chemical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both piperazine and bromophenoxy moieties in its structure imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The piperazine moiety, a six-membered heterocyclic amine, is well-known for its versatility in medicinal chemistry. Its ability to form multiple hydrogen bonds and its structural flexibility make it a common component in the design of bioactive molecules. In contrast, the 3-bromophenoxy group introduces a bromine atom into the phenyl ring, enhancing reactivity and allowing for further functionalization. This combination of features makes Piperazine, 1-[2-(3-bromophenoxy)ethyl]- a promising candidate for exploring new pharmacological entities.

Recent advancements in chemical biology have highlighted the importance of piperazine derivatives in addressing various therapeutic targets. Researchers have been particularly interested in their potential as kinase inhibitors, antifungals, and even as components in antipsychotic and antidepressant medications. The specific substitution pattern in Piperazine, 1-[2-(3-bromophenoxy)ethyl]- may contribute to unique interactions with biological targets, making it a subject of intense investigation.

In the context of drug discovery, the bromine atom in the 3-bromophenoxy group serves as a handle for further chemical modifications. This allows chemists to employ palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups. Such modifications are crucial for optimizing pharmacokinetic properties and enhancing binding affinity to biological receptors. The compound’s versatility as a building block has been leveraged in the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of Piperazine, 1-[2-(3-bromophenoxy)ethyl]- is its role in developing novel therapeutic agents. For instance, studies have demonstrated its utility in creating small-molecule inhibitors targeting enzymes involved in cancer metabolism. By modulating the activity of these enzymes, researchers aim to disrupt pathways that are critical for tumor growth and survival. The structural features of this compound have been shown to facilitate selective binding to specific enzyme domains, thereby minimizing off-target effects.

The synthesis of Piperazine, 1-[2-(3-bromophenoxy)ethyl]- also presents interesting challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have made it possible to streamline these procedures, reducing both cost and environmental impact. For example, transition-metal-catalyzed reactions have enabled more efficient constructions of the core scaffold, making large-scale production more feasible.

From a computational chemistry perspective, Piperazine, 1-[2-(3-bromophenoxy)ethyl]- has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its interaction with biological targets at an atomic level. By predicting binding modes and affinity scores, researchers can prioritize compounds for experimental validation. Such computational approaches not only accelerate the drug discovery process but also provide insights into structure-activity relationships that guide further molecular design.

The growing interest in green chemistry has also influenced the development methodologies for compounds like Piperazine, 1-[2-(3-bromophenoxy)ethyl]-. Efforts are underway to identify synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and biocatalytic transformations are among the emerging strategies being explored. These sustainable practices align with broader industry trends toward environmentally responsible chemical synthesis.

In conclusion,Piperazine, 1-[2-(3-bromophenoxy)ethyl]- (CAS No. 1002600-98-7) stands as a testament to the ingenuity inherent in modern chemical research. Its unique structural features offer a rich foundation for developing innovative therapeutics across multiple disease areas. As our understanding of biological systems continues to evolve，so too will the applications of this remarkable compound。The future holds exciting possibilities as researchers harness its potential through interdisciplinary collaboration and cutting-edge technologies.